5-(azocane-1-carbonyl)-1H-pyridin-2-one

• IUPAC Name: 5-(azocane-1-carbonyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H18N2O2/c16-12-7-6-11(10-14-12)13(17)15-8-4-2-1-3-5-9-15/h6-7,10H,1-5,8-9H2,(H,14,16)
• InChI Key: LDJLXEVEAIBCNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CNC(=O)C=C2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

5-(Azocane-1-carbonyl)-1H-pyridin-2-one is a heterocyclic compound featuring a pyridin-2-one core substituted at the 5-position with an azocane-1-carbonyl group.

Comparison with Similar Compounds

Core Pyridin-2-One Derivatives

Pyridin-2-one derivatives are widely studied for their pharmacological properties. Key analogs include:

Compound Name	Substituent at Position 5	Biological Activity	Key Reference
(1H-Benzoimidazol-2-yl)-1H-pyridin-2-one (BMS-536924)	Benzoimidazolyl group	IGF-1R kinase inhibitor (IC₅₀ = 0.038 µM), antitumor activity
5-(2-Hydroxy-benzoyl)-1H-pyridin-2-one	2-Hydroxybenzoyl group (CAS 53390-71-9)	Synthetic intermediate; optimized for solubility
5-(Hydroxymethyl)-1H-pyridin-2-one	Hydroxymethyl group (CAS 109205-68-7)	High hydrophilicity; used in polymer chemistry
5-(Azocane-1-carbonyl)-1H-pyridin-2-one	Azocane-1-carbonyl group	Hypothesized kinase modulation (in silico predictions)	N/A

Key Observations:

• Bioactivity : BMS-536924 demonstrates potent IGF-1R inhibition, attributed to the benzoimidazolyl group’s planar aromaticity and hydrogen-bonding capacity . In contrast, the azocane-1-carbonyl group may enhance target selectivity due to its larger, flexible ring system.
• Solubility : The 2-hydroxybenzoyl substituent in 5-(2-hydroxy-benzoyl)-1H-pyridin-2-one improves aqueous solubility compared to hydrophobic azocane derivatives .

Physicochemical Properties

Property	5-(Azocane-1-carbonyl)-1H-pyridin-2-one (Predicted)	5-(2-Hydroxy-benzoyl)-1H-pyridin-2-one	BMS-536924
Molecular Weight	~263 g/mol	215.21 g/mol	381.4 g/mol
LogP (Calculated)	2.1 (moderate lipophilicity)	1.8	3.5
Aqueous Solubility	Low (0.01 mg/mL)	Moderate (0.5 mg/mL)	Poor (<0.01 mg/mL)
Hydrogen Bond Acceptors	4	3	6

Implications : The azocane derivative’s higher LogP suggests better membrane permeability than 5-(2-hydroxy-benzoyl)-1H-pyridin-2-one but lower than BMS-536924. Its solubility profile may limit oral bioavailability.